DL-p-Chlorophenylalanine hydrochloride
Overview
Description
DL-p-Chlorophenylalanine hydrochloride is a useful research compound. Its molecular formula is C9H11Cl2NO2 and its molecular weight is 236.09 g/mol. The purity is usually 95%.
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Scientific Research Applications
Inhibition of Tryptophan 5-Hydroxylase : It inhibits cerebral tryptophan 5-hydroxylase, impacting the metabolism of serotonin in the brain. This effect is irreversible and cannot be reversed by administration of large doses of amino acids like l-tryptophan, l-tyrosine, or l-phenylalanine (Gal, Roggeveen, & Millard, 1970).
Simulation of Phenylketonuria in Rats : It acts as a potent inhibitor of phenylalanine hydroxylase in vivo, used to simulate phenylketonuria in rats by creating a characteristic amino acid imbalance (Lipton, Gordon, Guroff, & Udenfriend, 1967).
Effects on Food Intake and Serotonin Levels : DL-p-Chlorophenylalanine, when administered intraventricularly to rats, increased food intake and altered serotonin levels, suggesting non-serotonergic effects on brain function (Mackenzie, Hoebel, Ducret, & Trulson, 1979).
Metabolic and Molecular Aspects : The compound inactivates monooxygenases such as phenylalanine 4-hydroxylase and cerebral tryptophan 5-hydroxylase, possibly due to incorporation into enzyme protein near the active site (Gal, 1973).
Genotoxic and Mutagenic Effects : Its derivatives were evaluated for genotoxic effects using bacterial strains, showing that certain derivatives exhibited appreciable genotoxicity and mutagenicity (Straukas & Chaustova, 2001).
Pancreatic Damage in Chickens : In chickens, DL-p-Chlorophenylalanine caused an increase in the weight and cell size of the pancreas and impaired response to acetylcholine (Furuse, Satoh, Yang, Watanabe, & Okumura, 1993).
Effect on Pseudomonas Species : It inhibited the growth of Pseudomonas sp. on certain amino acids, suggesting competitive inhibition of an aromatic amino acid transport system (Guroff, Bromwell, & Abramowitz, 1969).
Influence on Serotonin Depletion and Locomotor Activity : It has been identified as a potent depletor of brain serotonin, affecting spontaneous locomotor activity and other behavioral responses in rats (Fibiger & Campbell, 1971).
properties
IUPAC Name |
[1-carboxy-2-(4-chlorophenyl)ethyl]azanium;chloride |
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InChI |
InChI=1S/C9H10ClNO2.ClH/c10-7-3-1-6(2-4-7)5-8(11)9(12)13;/h1-4,8H,5,11H2,(H,12,13);1H |
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| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
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InChI Key |
PFOCEDBJFKVRHU-UHFFFAOYSA-N |
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| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
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Canonical SMILES |
C1=CC(=CC=C1CC(C(=O)O)[NH3+])Cl.[Cl-] |
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| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
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Molecular Formula |
C9H11Cl2NO2 |
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| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
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Related CAS |
7424-00-2 (Parent) |
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| Record name | Alanine, 3-(p-chlorophenyl)-, hydrochloride, DL- | |
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Molecular Weight |
236.09 g/mol |
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| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
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Product Name |
DL-p-Chlorophenylalanine hydrochloride | |
CAS RN |
51274-82-9 |
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| Record name | Alanine, 3-(p-chlorophenyl)-, hydrochloride, DL- | |
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| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0051274829 | |
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